Cas no 2361-96-8 (Acetyl-L-phenylalanine Ethyl Ester)

• Product Name: Acetyl-L-phenylalanine Ethyl Ester
• CAS No: 2361-96-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD00026885
• CID: 278936
• PubChem ID: 24890840
• Update Time: 2025-10-31

Acetyl-L-phenylalanine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 2-acetamido-3-phenylpropanoate
• Acetyl-L-phenylalanine Ethyl Ester
• N-Acetyl-L-phenylalanine ethyl ester
• AC-PHE-OET
• L-Phenylalanine,N-acetyl-, ethyl ester
• N-AC-Phe-OET
• (S)-2-(N-acetylamino)-3-phenylpropanoic acid ethyl ester
• AC-PHENYLALANINE-OET
• ethyl N-acetyl-3-phenyl-L-alaninate
• N-ACETYL-L-PHE ETHYL ESTER
• N-Acetyl-L-phenylalanine ethyl
• N-Acetylphenylalanine ethyl
• N-acetylphenylalanine ethyl ester
• N-Ac-L-Phe-OEt
• YIVZYFDBEPMPNL-LBPRGKRZSA-N
• N-Acetyl-l-phenylalanine, ethyl ester
• ethyl n-acetyl-l-phenylalaninate
• AcPhe-OEt
• Ethyl 2-(acetylamino)-3-phenylpropanoate #
• ethyl (2S)-2-acetamido-3-phenylpropanoate
• NS00049515
• Ethyl acetyl-L-phenylalaninate
• AKOS015889898
• Phenylalanine, N-acetyl-, ethyl ester
• MFCD00026885
• SCHEMBL242242
• EINECS 219-108-6
• L-Phenylalanine, N-acetyl-, ethyl ester
• 2361-96-8
• HY-W008648
• CHEMBL294389
• DTXSID00877254
• CS-W009364
• AS-46873
• F10785
• N-Acetyl-L-phenylalanineethylester

• MDL： MFCD00026885
• Inchi： 1S/C13H17NO3/c1-3-17-13(16)12(14-10(2)15)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3,(H,14,15)/t12-/m0/s1
• InChI Key： YIVZYFDBEPMPNL-LBPRGKRZSA-N
• SMILES： O(CC)C([C@H](CC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.1200 (rough estimate)
• Boiling Point: 402.1℃ at 760 mmHg
• Flash Point: 197°C
• Refractive Index: 1.4800 (estimate)
• PSA: 55.40000
• LogP: 1.68780

Acetyl-L-phenylalanine Ethyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Acetyl-L-phenylalanine Ethyl Ester

Acetyl-L-phenylalanine Ethyl Ester (CAS No. 2361-96-8): An Overview of Its Properties, Applications, and Recent Research

Acetyl-L-phenylalanine Ethyl Ester (CAS No. 2361-96-8) is a versatile compound with significant applications in the fields of pharmaceuticals, biochemistry, and organic synthesis. This article provides a comprehensive overview of its chemical properties, biological activities, and recent research advancements, highlighting its potential in various scientific and industrial contexts.

Chemical Structure and Properties

Acetyl-L-phenylalanine Ethyl Ester is a derivative of L-phenylalanine, an essential amino acid. The compound features an acetyl group attached to the amino group of L-phenylalanine and an ethyl ester group attached to the carboxylic acid group. This unique structure imparts specific chemical properties that make it valuable in various applications. The molecular formula of Acetyl-L-phenylalanine Ethyl Ester is C11H15NO3, and its molecular weight is approximately 209.24 g/mol.

The compound is a white to off-white crystalline solid at room temperature and is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic processes where aqueous conditions need to be avoided.

Biological Activities and Applications

Acetyl-L-phenylalanine Ethyl Ester has been studied for its potential biological activities, particularly in the context of drug development and biochemical research. One of its key applications is as a prodrug or intermediate in the synthesis of pharmaceutical compounds. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes.

In recent studies, Acetyl-L-phenylalanine Ethyl Ester has shown promise as a precursor for the synthesis of novel analgesic agents. A study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of Acetyl-L-phenylalanine Ethyl Ester exhibited potent analgesic effects in animal models, suggesting its potential for pain management therapies.

Beyond pharmaceutical applications, Acetyl-L-phenylalanine Ethyl Ester is also used in biochemical research to study protein structure and function. Its ability to mimic certain aspects of amino acid behavior makes it a valuable tool for understanding protein folding and interactions. Researchers at the University of California, San Francisco (UCSF) have utilized this compound to investigate the role of specific amino acids in protein stability and enzymatic activity.

Synthetic Methods and Production

The synthesis of Acetyl-L-phenylalanine Ethyl Ester involves several well-established chemical reactions. One common method involves the acetylation of L-phenylalanine followed by esterification with ethanol. The acetylation step typically uses acetic anhydride or acetyl chloride in the presence of a base such as triethylamine or pyridine to protect the amino group from further reaction.

The esterification step can be carried out using ethanol and a catalyst such as sulfuric acid or p-toluenesulfonic acid to promote the formation of the ethyl ester. The resulting product is purified through recrystallization or column chromatography to ensure high purity for subsequent applications.

Safety Considerations and Handling

Acetyl-L-phenylalanine Ethyl Ester is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation.

In case of accidental exposure, immediate first aid measures should be taken, including washing affected areas with water and seeking medical attention if necessary. It is also important to follow local regulations and guidelines for the disposal of chemical waste containing this compound.

Recent Research Advancements

The field of medicinal chemistry continues to explore new applications for compounds like Acetyl-L-phenylalanine Ethyl Ester. Recent research has focused on optimizing its properties for specific therapeutic targets. For example, a study published in Chemical Biology & Drug Design (2023) investigated the use of modified derivatives of this compound as inhibitors of specific enzymes involved in neurodegenerative diseases.

Another area of interest is the use of Acetyl-L-phenylalanine Ethyl Ester in combination therapies. Researchers at Harvard University have explored its potential synergistic effects when used alongside other drugs for treating chronic pain conditions. Preliminary results suggest that this combination approach may offer improved efficacy with reduced side effects compared to monotherapy.

Conclusion

Acetyl-L-phenylalanine Ethyl Ester (CAS No. 2361-96-8) is a multifaceted compound with a wide range of applications in pharmaceuticals, biochemistry, and organic synthesis. Its unique chemical structure and biological activities make it a valuable tool for researchers and scientists working on drug development and protein studies. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various medical conditions.